Cas no 1187561-37-0 (3-(3-bromophenyl)-4-ethyl-1H-pyrazol-5-amine)
3-(3-bromophenyl)-4-ethyl-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-bromophenyl)-4-ethyl-1H-pyrazol-5-amine
- 1187561-37-0
- EN300-1148518
- CS-0307344
-
- Inchi: 1S/C11H12BrN3/c1-2-9-10(14-15-11(9)13)7-4-3-5-8(12)6-7/h3-6H,2H2,1H3,(H3,13,14,15)
- InChI Key: ZZNBAIKBPOEEEZ-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C1=C(C(N)=NN1)CC
Computed Properties
- Exact Mass: 265.02146g/mol
- Monoisotopic Mass: 265.02146g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 54.7Ų
3-(3-bromophenyl)-4-ethyl-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1148518-0.05g |
3-(3-bromophenyl)-4-ethyl-1H-pyrazol-5-amine |
1187561-37-0 | 95% | 0.05g |
$468.0 | 2023-10-25 | |
| Enamine | EN300-1148518-0.1g |
3-(3-bromophenyl)-4-ethyl-1H-pyrazol-5-amine |
1187561-37-0 | 95% | 0.1g |
$490.0 | 2023-10-25 | |
| Enamine | EN300-1148518-0.25g |
3-(3-bromophenyl)-4-ethyl-1H-pyrazol-5-amine |
1187561-37-0 | 95% | 0.25g |
$513.0 | 2023-10-25 | |
| Enamine | EN300-1148518-0.5g |
3-(3-bromophenyl)-4-ethyl-1H-pyrazol-5-amine |
1187561-37-0 | 95% | 0.5g |
$535.0 | 2023-10-25 | |
| Enamine | EN300-1148518-1.0g |
3-(3-bromophenyl)-4-ethyl-1H-pyrazol-5-amine |
1187561-37-0 | 1g |
$728.0 | 2023-06-09 | ||
| Enamine | EN300-1148518-2.5g |
3-(3-bromophenyl)-4-ethyl-1H-pyrazol-5-amine |
1187561-37-0 | 95% | 2.5g |
$1089.0 | 2023-10-25 | |
| Enamine | EN300-1148518-5.0g |
3-(3-bromophenyl)-4-ethyl-1H-pyrazol-5-amine |
1187561-37-0 | 5g |
$2110.0 | 2023-06-09 | ||
| Enamine | EN300-1148518-10.0g |
3-(3-bromophenyl)-4-ethyl-1H-pyrazol-5-amine |
1187561-37-0 | 10g |
$3131.0 | 2023-06-09 | ||
| Enamine | EN300-1148518-1g |
3-(3-bromophenyl)-4-ethyl-1H-pyrazol-5-amine |
1187561-37-0 | 95% | 1g |
$557.0 | 2023-10-25 | |
| Enamine | EN300-1148518-5g |
3-(3-bromophenyl)-4-ethyl-1H-pyrazol-5-amine |
1187561-37-0 | 95% | 5g |
$1614.0 | 2023-10-25 |
3-(3-bromophenyl)-4-ethyl-1H-pyrazol-5-amine Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
Additional information on 3-(3-bromophenyl)-4-ethyl-1H-pyrazol-5-amine
Recent Advances in the Study of 3-(3-bromophenyl)-4-ethyl-1H-pyrazol-5-amine (CAS: 1187561-37-0) in Chemical Biology and Pharmaceutical Research
The compound 3-(3-bromophenyl)-4-ethyl-1H-pyrazol-5-amine (CAS: 1187561-37-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This pyrazole derivative has been identified as a promising scaffold for drug development, particularly in the areas of oncology and neurology. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetic properties, and structure-activity relationships (SAR) to optimize its efficacy and safety profiles.
One of the key findings from recent research is the compound's ability to modulate specific kinase pathways, making it a potential candidate for targeted cancer therapies. In vitro studies have demonstrated its inhibitory effects on certain tyrosine kinases, which are often overexpressed in various malignancies. Additionally, its unique bromophenyl and ethyl substitutions contribute to its selective binding affinity, reducing off-target effects and improving therapeutic indices. These properties highlight its potential as a lead compound for further preclinical and clinical development.
Another area of interest is the compound's neuroprotective effects. Recent investigations have revealed its ability to cross the blood-brain barrier (BBB) and interact with neurotransmitter receptors, suggesting potential applications in treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The bromine atom at the 3-position of the phenyl ring has been shown to enhance its lipophilicity, facilitating BBB penetration, while the pyrazole core contributes to its receptor-binding specificity.
From a synthetic chemistry perspective, advancements have been made in optimizing the synthesis of 3-(3-bromophenyl)-4-ethyl-1H-pyrazol-5-amine to improve yield and purity. Novel catalytic methods and green chemistry approaches have been employed to streamline its production, making it more accessible for large-scale studies. These developments are critical for ensuring the compound's availability for further pharmacological evaluations and potential commercialization.
In conclusion, 3-(3-bromophenyl)-4-ethyl-1H-pyrazol-5-amine (CAS: 1187561-37-0) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its dual potential in oncology and neurology, coupled with advancements in synthetic methodologies, positions it as a valuable candidate for future drug development. Ongoing research is expected to further elucidate its therapeutic mechanisms and expand its applications in medicine.
1187561-37-0 (3-(3-bromophenyl)-4-ethyl-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)